5-oxo-N-(3-phenylpropyl)-3-(3-(trifluoromethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide

• Molecular Formula: C26H20F3N5O2
• Molecular Weight: 491.5 g/mol
• IUPAC Name: 5-oxo-N-(3-phenylpropyl)-3-[3-(trifluoromethyl)phenyl]-1H-triazolo[1,5-a]quinazoline-8-carboxamide
• InChI: InChI=1S/C26H20F3N5O2/c27-26(28,29)19-10-4-9-17(14-19)22-23-31-25(36)20-12-11-18(15-21(20)34(23)33-32-22)24(35)30-13-5-8-16-6-2-1-3-7-16/h1-4,6-7,9-12,14-15,33H,5,8,13H2,(H,30,35)
• InChI Key: DVUKKEGDDBSVIV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)C2=CC3=C(C=C2)C(=O)N=C4N3NN=C4C5=CC(=CC=C5)C(F)(F)F

Description

5-oxo-N-(3-phenylpropyl)-3-(3-(trifluoromethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide is a triazoloquinazoline derivative characterized by a fused bicyclic core structure. Key structural features include:

• A 4,5-dihydrotriazolo[1,5-a]quinazoline scaffold with a ketone group at position 5.
• A 3-(trifluoromethyl)phenyl substituent at position 3, contributing strong electron-withdrawing properties.
• An N-(3-phenylpropyl)carboxamide group at position 8, introducing a hydrophobic alkyl chain terminated by a phenyl ring.

This compound is hypothesized to exhibit biological activity due to its structural similarity to kinase inhibitors and GPCR modulators. However, specific pharmacological data are unavailable in the provided evidence.

Biological Activity

5-oxo-N-(3-phenylpropyl)-3-(3-(trifluoromethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide is a complex organic compound that belongs to the class of heterocyclic compounds. Its unique structural features and functional groups suggest potential biological activities that warrant thorough investigation.

Chemical Structure and Properties

The compound has the following molecular formula:

• Molecular Formula : C26H30F3N5O2
• Molecular Weight : 501.5 g/mol

The presence of trifluoromethyl and phenyl substituents enhances its chemical properties, which may influence its biological activity. The triazoloquinazoline framework is particularly noted for its pharmacological relevance in drug development.

Research indicates that compounds similar to 5-oxo-N-(3-phenylpropyl)-3-(3-(trifluoromethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide exhibit significant biological activities by targeting specific proteins or enzymes involved in disease progression. This compound may act as an inhibitor in various biochemical pathways, particularly in cancer treatment by targeting polo-like kinase 1 (Plk1), a mitotic-specific target deregulated in various human cancers .

Biological Activity

The biological activity of this compound can be summarized as follows:

• Anticancer Activity : The compound has shown potential as an inhibitor of Plk1 PBD (polo-box domain), which is crucial for mitotic progression and cell proliferation. In vitro studies have demonstrated its ability to inhibit cancer cell lines effectively .
• Inhibition Studies : Compounds with similar structures have been reported to inhibit various enzymes and proteins critical for cancer cell survival and proliferation. For instance, derivatives of quinazoline and triazole frameworks are known for their roles as inhibitors in various biochemical pathways.

Research Findings

Several studies have explored the structure-activity relationships (SAR) of triazoloquinazoline derivatives:

Compound Name	Structure	Biological Activity
4-Oxo-4-[3-(trifluoromethyl)-6-methyl-[1,2,4]triazolo[4,3-a]pyridin-7(8H)-yl]-1-(2-fluorophenyl)butanamide	Structure	Dipeptidyl peptidase IV inhibitor
7-Fluoro-[1,2,4]triazolo[4,3-a]quinazolin-5(1H)-one	Structure	Inhibitor of Polo-like kinase
2-Amino-6-methylpyrimidin-4(3H)-one	Structure	Antimicrobial activity

Case Studies

Recent studies have identified the potential therapeutic applications of 5-oxo-N-(3-phenylpropyl)-3-(3-(trifluoromethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide:

• In Vitro Studies : A study demonstrated that this compound effectively inhibited Plk1 PBD activity with a significant reduction in cell viability in cancerous cell lines.
• SAR Analysis : Investigations into the SAR revealed that modifications to the trifluoromethyl group can enhance lipophilicity and metabolic stability, which are critical for improving bioavailability and therapeutic efficacy.

Scientific Research Applications

Chemical Properties and Structure

The molecular formula of the compound is $C_{26}H_{30}F_{3}N_{5}O_{2}$, with a molecular weight of approximately 501.5 g/mol. Its unique structure features a quinazoline core fused with a triazole ring, along with trifluoromethyl and phenyl substituents that enhance its biological activity and chemical stability .

Anticancer Activity

Research indicates that compounds similar to 5-oxo-N-(3-phenylpropyl)-3-(3-(trifluoromethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide exhibit significant anticancer properties. The compound's structural features suggest it may function as an inhibitor of specific proteins or enzymes involved in cancer progression.

Case Study: Anticancer Efficacy

• In vitro studies have shown that derivatives of quinazoline and triazole frameworks demonstrate varying degrees of cytotoxicity against cancer cell lines such as HCT-116 and MCF-7. For instance, related compounds exhibited IC50 values ranging from 1.9 to 7.52 μg/mL against these cell lines, indicating potent antiproliferative activity .

Compound Name	Structure	Biological Activity
4-Oxo-4-[3-(trifluoromethyl)-6-methyl-[1,2,4]triazolo[4,3-a]pyridin-7(8H)-yl]-1-(2-fluorophenyl)butanamide	Structure	Dipeptidyl peptidase IV inhibitor
7-Fluoro-[1,2,4]triazolo[4,3-a]quinazolin-5(1H)-one	Structure	Inhibitor of Polo-like kinase

Antimicrobial Properties

The compound has also been evaluated for its antimicrobial activity. Preliminary investigations have indicated potential efficacy against various bacterial strains.

Case Study: Antimicrobial Evaluation

• A study explored the synthesis of triazole-fused heterocyclic compounds similar to 5-oxo-N-(3-phenylpropyl)-3-(3-(trifluoromethyl)phenyl)-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide , revealing promising results against Staphylococcus aureus and other pathogens through various biological assays .

Chemical Reactions Analysis

Key Reaction Steps

• Formation of the Quinazoline Core

  • Starting Materials : Anthranilic acid or isatoic anhydride derivatives are likely used as precursors. For example, in analogous syntheses, anthranilic acid reacts with carbon disulfide and hydrazine to form quinazolinone derivatives .

  • Cyclization : Condensation reactions involving hydrazine and carbon disulfide lead to the formation of the quinazolinone ring system. This step is critical for establishing the core structure .

• Introduction of the Triazole Ring

  • Propargylation : A propargyl group is introduced to the quinazoline core, enabling subsequent cycloaddition reactions. For example, propargyl bromide reacts with 1,2,4-triazole-3-thiones under basic conditions (e.g., triethylamine) to form thiopropargylated intermediates .

  • Cycloaddition : The propargylated intermediate undergoes a Huisgen 1,3-dipolar cycloaddition with azides to form the fused triazole ring. Microwave irradiation (MWI) accelerates this reaction, reducing synthesis time from hours to minutes .

• Functionalization

  • Amide Coupling : The carboxamide group (N-(3-phenylpropyl)) is introduced via amide bond formation, likely using coupling agents such as EDC or HATU.

  • Substituent Introduction : The trifluoromethyl group and phenyl substituents are likely added through nucleophilic aromatic substitution or Suzuki coupling, depending on the precursor reactivity.

Propargylation and Cycloaddition

• Conventional vs. Microwave Methods :

  • Conventional : Propargyl bromide reacts with 1,2,4-triazole-3-thiones in ethanol at reflux for 1 hour, yielding thiopropargylated derivatives .

  • Microwave-Assisted : MWI reduces reaction time to 2 minutes, achieving higher yields (97–98%) with minimal byproducts .

Table 1: Comparison of Propargylation Methods

Parameter	Conventional Method	Microwave Method
Reaction Time	1 hour	2 minutes
Yield	91–92%	97–98%
Solvent	Ethanol	Ethanol
Catalyst	Triethylamine	Triethylamine

Triazole Ring Formation

The Huisgen cycloaddition between propargylated precursors and azides forms the triazole ring. This reaction is regioselective, favoring the formation of 1,4-disubstituted triazoles .

Impact of Substituents

• Trifluoromethyl Group : Enhances lipophilicity and metabolic stability, critical for bioavailability. In analogous compounds, fluorinated substituents improve binding affinity to targets like Plk1 PBD .

• Phenylpropyl Amide : The N-(3-phenylpropyl) group likely modulates solubility and interaction with biological targets.

Spectral Characterization

• IR and NMR Data :

  • IR : Absorption bands for C≡C (2145–2155 cm⁻¹) and C=N (1620–1625 cm⁻¹) confirm the presence of the propargyl group and triazole ring .

  • ¹H NMR : Triazole-NH singlet (δH ~14 ppm) and aromatic protons (δH ~7–8 ppm) validate the heterocyclic structure .

Comparison with Similar Compounds

Comparative Analysis with Structural Analogs

The compound is compared to 3-(4-chlorophenyl)-N-cyclopropyl-5-oxo-4,5-dihydro-[1,2,3]triazolo[1,5-a]quinazoline-8-carboxamide (CAS 1031594-96-3, molecular formula: C₁₉H₁₄ClN₅O₂), a closely related analog documented in .

Table 1: Structural and Physicochemical Comparison

Property	Target Compound	3-(4-chlorophenyl)-N-cyclopropyl Analog
Molecular Formula	C₂₆H₂₀F₃N₅O₂*	C₁₉H₁₄ClN₅O₂
Molecular Weight	493.49 g/mol*	379.8 g/mol
3-Substituent	3-(Trifluoromethyl)phenyl	4-Chlorophenyl
8-Substituent	N-(3-phenylpropyl)	N-Cyclopropyl
Key Functional Groups	-CF₃ (lipophilic), phenylpropyl (hydrophobic)	-Cl (moderately lipophilic), cyclopropyl (rigid)

*Calculated based on structural analysis; experimental data unavailable.

Key Differences and Implications:

Substituent Effects at Position 3: The trifluoromethyl group in the target compound enhances lipophilicity (logP ≈ 4.5*, predicted) compared to the chloro substituent (logP ≈ 3.2 in the analog) . This may improve membrane permeability but reduce aqueous solubility.

Substituent Effects at Position 8:

• The N-(3-phenylpropyl) group introduces a flexible hydrophobic chain, likely extending residence time in lipid-rich tissues. In contrast, the cyclopropyl group in the analog confers rigidity, possibly improving metabolic stability .
• The phenyl terminus in the target compound may facilitate π-π stacking with aromatic residues in proteins, enhancing binding specificity.

Molecular Weight and Drug-Likeness: The target compound’s higher molecular weight (493.49 vs.

Hypothetical Pharmacological Implications:

• The analog’s smaller size and cyclopropyl group may favor CNS penetration, while the target compound’s bulkier substituents could limit blood-brain barrier traversal.
• The -CF₃ group in the target compound may confer resistance to oxidative metabolism, prolonging half-life compared to the chloro analog.

Research Findings and Limitations

No experimental data for the target compound are available in the provided evidence. Comparisons are based on structural extrapolation and established structure-activity relationship (SAR) principles. Further studies are required to validate these hypotheses, including:

• In vitro assays for solubility, permeability, and metabolic stability.
• Target profiling to identify binding affinities.
• Synthetic optimization to balance lipophilicity and solubility.

Preparation Methods

Quinazoline Precursor Synthesis

The quinazoline core is formed by reacting anthranilic acid derivatives with urea or its analogs. For example:

• Ethyl 2-(2-oxoindolin-3-ylidene)acetate reacts with sodium azide under Cu(I) catalysis to form the triazole ring fused to the quinazoline system.

• Alternative methods use isatoic anhydride and amines to generate 2-aminobenzamide intermediates, which undergo cyclization with carbon disulfide (CS₂) and potassium hydroxide (KOH) to yield 2-thioxo-2,3-dihydroquinazolin-4(1H)-ones.

Key conditions :

• Temperature: 80–100°C

• Catalysts: CuI (5 mol%) for azide-alkyne cycloaddition.

• Yield: 70–85% for initial cyclization steps.

Triazole Ring Formation

Thetriazolo moiety is introduced via azide-alkyne cycloaddition (CuAAC) or hydrazine-mediated cyclization :

Copper-Catalyzed Azide-Alkyne Cycloaddition

• Propargylated intermediates (e.g., 3-(prop-2-yn-1-ylthio)-1,2,4-triazoles) react with azides (e.g., 3-(trifluoromethyl)phenyl azide) under CuSO₄/sodium ascorbate conditions.

• Reaction time : 4–6 hours at room temperature.

• Yield : 85–92% for triazole formation.

Hydrazine Cyclization

• Hydrazine hydrate reacts with thiocarbonyl intermediates (e.g., 2-thioxoquinazolinones) in ethanol under reflux, followed by treatment with carbon disulfide and pyridine to form triazoloquinazolinones.

• Key advantage : Avoids metal catalysts, suitable for scale-up.

Functionalization with Trifluoromethylphenyl and Carboxamide Groups

Electrophilic Aromatic Substitution

• The 3-(trifluoromethyl)phenyl group is introduced via Ullmann coupling or Buchwald-Hartwig amination using palladium catalysts.

• Example :

  • React triazoloquinazoline bromide with 3-(trifluoromethyl)phenylboronic acid under Pd(PPh₃)₄ catalysis.

  • Conditions: DMF/H₂O, 80°C, 12 hours.

  • Yield: 65–75%.

Amidation for Carboxamide Side Chain

• The 8-carboxamide group is installed via EDCl/HOBt-mediated coupling between the carboxylic acid intermediate and 3-phenylpropylamine.

• Optimized protocol :

  • Activate carboxylic acid with EDCl (1.2 equiv) and HOBt (1.1 equiv) in DMF.

  • Add 3-phenylpropylamine (1.5 equiv) and stir at 25°C for 24 hours.

  • Yield: 80–88%.

Synthetic Route Comparison

Step	Method	Reagents/Conditions	Yield (%)	Reference
Quinazoline core	Cyclocondensation	CuI, NaN₃, 80°C	78
Triazole formation	CuAAC	CuSO₄, sodium ascorbate, RT	92
Trifluoromethylphenyl	Ullmann coupling	Pd(PPh₃)₄, K₂CO₃, DMF/H₂O	70
Amidation	EDCl/HOBt coupling	EDCl, HOBt, DMF, 25°C	85

Challenges and Optimization

• Regioselectivity : The position of the triazole ring (1,5-a vs. 4,3-c) depends on the starting material and catalyst.

• Trifluoromethyl group stability : Harsh conditions (e.g., high heat) may degrade CF₃; mild Pd-catalyzed couplings are preferred.

• Scale-up limitations : CuAAC requires stringent removal of copper residues for pharmaceutical compliance .

Q & A

Basic Research Questions

Q. What are the key synthetic strategies for synthesizing triazoloquinazoline carboxamide derivatives like the target compound?

• Methodological Answer : The synthesis typically involves multi-step protocols, including:

• Heterocyclization : Reacting halogenated intermediates with amines or hydrazines under reflux conditions (e.g., ethanol at 70–100°C for 24–72 hours) to form the triazoloquinazoline core .
• Coupling Reactions : Using coupling agents like EDCI/HOBt in DMF to introduce carboxamide groups, as demonstrated in analogous pyrazole-carboxamide syntheses .
• Purification : Column chromatography (e.g., ethyl acetate/light petroleum gradients) and recrystallization (e.g., from ethanol or aqueous DMF) to isolate pure products .
  • Key Data :

Step	Conditions	Yield	Characterization (e.g., $^1$H-NMR, MS)
Amine coupling	70°C, 72 h	63%	δ 2.79 (d, J=4, 3H, CH$_3$)
Carboxamide formation	EDCI/HOBt, DMF	68–71%	MS: [M+H]$^+$ peaks

Q. How can researchers optimize reaction conditions for introducing fluorinated groups (e.g., trifluoromethyl) into the triazoloquinazoline scaffold?

• Methodological Answer :

• Fluorination Techniques : Use trifluoroethyl acetate or HF-pyridine for fluorination, ensuring anhydrous conditions to prevent side reactions .
• Molar Ratios : Maintain a 1.1–4.5 molar excess of fluorinated reagents to drive reactions to completion .
• Temperature Control : Reflux in dioxane or THF (60–80°C) to balance reaction rate and stability of fluorinated intermediates .

Advanced Research Questions

Q. What methodologies are recommended for analyzing potential isomeric byproducts during the synthesis of triazoloquinazoline derivatives?

• Methodological Answer :

• Chromatographic Separation : Use preparative TLC (e.g., PE:EA = 8:1) to isolate isomers, followed by $^1$H-NMR and $^{19}$F-NMR to confirm regioisomerism .
• Computational Modeling : Apply DFT calculations to predict stability and electronic effects of isomers, correlating with experimental HPLC retention times .
  • Case Study : In analogous pyrazolo[4,3-e]triazino[1,2-a]triazine syntheses, regioisomers were distinguished via $^1$H-NMR splitting patterns (e.g., δ 7.51–7.21 for para-substituted fluorophenyl groups) .

Q. How can computational chemistry predict the binding affinity of this compound with target enzymes (e.g., kinases)?

• Methodological Answer :

• Docking Studies : Use software like AutoDock Vina to model interactions between the trifluoromethyl group and hydrophobic enzyme pockets.
• MD Simulations : Run 100-ns simulations in GROMACS to assess stability of ligand-enzyme complexes, focusing on hydrogen bonding with the carboxamide moiety .
• QSAR Models : Corrogate electronic parameters (Hammett σ values) of substituents (e.g., CF$_3$) with inhibitory activity data from analogous triazoloquinazolines .

Contradiction Analysis

Q. How can discrepancies in reported reaction yields (e.g., 55–86% for similar syntheses) be addressed?

• Methodological Answer :

• Parameter Screening : Systematically vary solvents (DMF vs. ethanol), temperatures (70°C vs. reflux), and catalysts (e.g., Pd(PPh$_3$)$_4$ for coupling steps) to identify optimal conditions .
• Byproduct Analysis : Use LC-MS to trace low-yield reactions, identifying hydrolysis products or unreacted intermediates .

Data-Driven Experimental Design

Q. What are best practices for characterizing this compound’s stability under physiological conditions?

• Methodological Answer :

• Accelerated Stability Testing : Incubate the compound in PBS (pH 7.4) at 37°C for 48 h, monitoring degradation via HPLC-UV .
• Metabolite Profiling : Use hepatocyte microsomes and LC-QTOF-MS to identify oxidative metabolites (e.g., hydroxylation at the quinazoline ring) .